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Compound of Interest

Compound Name: Benzyl stearate

Cat. No.: B1594342 Get Quote

This technical guide provides an in-depth review of benzyl stearate, focusing on its synthesis,

physicochemical properties, and diverse applications. Tailored for researchers, scientists, and

professionals in drug development, this document consolidates key data, outlines detailed

experimental protocols, and visualizes complex processes to facilitate a deeper understanding

of this versatile aromatic ester.

Introduction to Benzyl Stearate
Benzyl stearate (IUPAC name: benzyl octadecanoate) is an aromatic ester formed from the

esterification of stearic acid, a long-chain saturated fatty acid, and benzyl alcohol.[1] Its

molecular formula is C₂₅H₄₂O₂.[1][2][3] This compound is recognized for its valuable properties

as an emollient, lubricant, and excipient, leading to its widespread use across the cosmetics,

pharmaceutical, and textile industries.[1] The synthesis of benzyl stearate has evolved, with

enzymatic methods gaining prominence as a "green chemistry" alternative to traditional

chemical catalysis.[1][4]

Key Identifiers:

CAS Number: 5531-65-7[2]

Molecular Formula: C₂₅H₄₂O₂[1][2][3]

IUPAC Name: Benzyl octadecanoate[2][5]
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Physicochemical Properties
The physical and chemical characteristics of benzyl stearate are fundamental to its

application. Quantitative data has been aggregated from various sources and is presented

below for clear comparison.

Property Value Source(s)

Molecular Weight 374.6 g/mol [2][3][6]

Physical Form Solid at room temperature [5][6]

Density 0.9075 - 0.921 g/cm³ [1][7]

Boiling Point 459.7°C at 760 mmHg [7]

Flash Point 100.3°C [7]

Solubility

Readily dissolves in ethanol

and most other organic

solvents (hydrocarbons,

ethers).[1]

[1][8]

InChI Key
BPSLVNCMKDXZPC-

UHFFFAOYSA-N
[5][6]

Synthesis of Benzyl Stearate
The primary method for producing benzyl stearate is through the esterification of stearic acid

with benzyl alcohol. Both enzymatic and traditional acid-catalyzed methods are employed.

Enzymatic Synthesis (Green Chemistry Approach)
Enzymatic synthesis is favored for its mild reaction conditions, high specificity, and

environmental benefits.[4] Immobilized lipases, such as Novozym 435, are highly effective

catalysts for this reaction, often conducted in a solvent-free system to minimize waste.[1][4]

This protocol is based on optimized conditions reported to achieve conversion rates as high as

98.9%.[1][4]
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Materials:

Stearic Acid

Benzyl Alcohol

Immobilized Lipase (e.g., Novozym 435)

Procedure:

Combine stearic acid and benzyl alcohol in a reaction vessel at an optimized molar ratio of

1:7 (stearic acid:benzyl alcohol).[1][4]

Add the enzyme catalyst, Novozym 435.

Maintain the reaction temperature at 60°C.[1][4]

Set the agitation speed to 200 rpm to ensure a homogenous mixture.[1][4]

Continuously monitor the reaction to track the conversion rate. The removal of water, a

byproduct of the esterification, is crucial as it shifts the reaction equilibrium towards the

formation of the ester product.[4]

Upon completion, the catalyst can be filtered and potentially reused, and the product

purified.
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Caption: Workflow for the enzymatic synthesis of benzyl stearate.

Acid Catalysis (Fischer Esterification)
The classical Fischer esterification method utilizes strong acids to catalyze the reaction. While

effective, this method typically requires more stringent conditions and can generate more waste

compared to the enzymatic route.

The process involves the protonation of the carboxylic acid, followed by nucleophilic attack

from the alcohol, and subsequent elimination of water.

Catalysts: Strong acids such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA) are

commonly used.[4]
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Procedure: Stearic acid and benzyl alcohol are heated in the presence of the acid catalyst.

Water is removed as it forms to drive the reaction to completion.

Purification: Post-synthesis purification is typically achieved through recrystallization or

column chromatography to ensure high purity.[4]
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Caption: Mechanism of Fischer esterification for benzyl stearate synthesis.

Key Applications
Benzyl stearate's unique properties make it a valuable component in a variety of fields.

Cosmetics and Personal Care: It is primarily used as an emollient in creams and lotions,

where it enhances skin hydration and provides a smooth, soft texture to the final product.[1]

Pharmaceuticals: In drug formulations, it functions as an excipient, acting as a carrier or

solvent for active pharmaceutical ingredients (APIs).[1] Its inclusion can improve the stability

and overall effectiveness of the final pharmaceutical product.[1]

Industrial Lubricants: Benzyl stearate is applied as a lubricant and softener, particularly

within the textile industry.[1] Treating textiles with this compound reduces friction during

manufacturing and improves the softness and durability of the fabric.[1]

Material Science: Research has explored its surfactant properties and its potential for

creating self-aggregating micelles, which could be applied in various material science
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contexts.[1]
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Caption: Applications and functional roles of benzyl stearate.

Safety and Handling
For safe laboratory and industrial use, it is essential to adhere to established safety protocols

when handling benzyl stearate.
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Safety Information Details Source(s)

GHS Pictogram GHS07 (Harmful) [5]

Signal Word Warning [5]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[5]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and water.

[5]

Handling
Handle in a well-ventilated

place.
[9]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.

[8][9]

Personal Protective Equipment

(PPE)

Wear tightly fitting safety

goggles, fire/flame resistant

and impervious clothing. Use a

full-face respirator if exposure

limits are exceeded.

[9]

Conclusion
Benzyl stearate is a significant chemical compound with a robust profile of applications

stemming from its desirable physicochemical properties. The advancement of enzymatic

synthesis routes offers a sustainable and efficient method for its production, aligning with

modern green chemistry principles. Its roles as an emollient in cosmetics, an excipient in
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pharmaceuticals, and a softener in industrial processes highlight its versatility. This guide

provides a foundational resource for researchers and developers working with or exploring the

potential of benzyl stearate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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